Cas no 2228468-79-7 (1-amino-2-(1H-indazol-7-yl)propan-2-ol)

• Product Name: 1-amino-2-(1H-indazol-7-yl)propan-2-ol
• CAS No: 2228468-79-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6233487
• PubChem ID: 165688004
• Update Time: 2025-10-28

1-amino-2-(1H-indazol-7-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1H-indazol-7-yl)propan-2-ol
• EN300-1727905
• 2228468-79-7

• Inchi： 1S/C10H13N3O/c1-10(14,6-11)8-4-2-3-7-5-12-13-9(7)8/h2-5,14H,6,11H2,1H3,(H,12,13)
• InChI Key： FZGKBGHRTOLWSR-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-amino-2-(1H-indazol-7-yl)propan-2-ol

1-Amino-2-(1H-indazol-7-yl)propan-2-ol: A Comprehensive Overview

1-Amino-2-(1H-indazol-7-yl)propan-2-ol, also known by its CAS number 2228468-79-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an indazole ring system with an amino alcohol functionality. The indazole moiety, a bicyclic structure consisting of a benzene ring fused to an imidazole ring, is known for its aromaticity and potential for participating in various chemical reactions. The amino alcohol group, on the other hand, introduces hydrophilic properties, making this compound suitable for a wide range of applications.

The synthesis of 1-amino-2-(1H-indazol-7-yl)propan-2-ol typically involves multi-step processes that leverage the reactivity of the indazole ring. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. For instance, researchers have reported the successful synthesis of this compound through a one-pot reaction involving the condensation of indazole with appropriate amino alcohols under optimized conditions. This approach not only simplifies the synthesis process but also reduces the environmental footprint by minimizing the use of hazardous solvents.

The structural uniqueness of 1-amino-2-(1H-indazol-7-yl)propan-2-ol has made it a valuable building block in drug discovery and material science. In pharmacology, this compound has been investigated for its potential as a bioisostere in drug design. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for targeting various biological macromolecules, such as proteins and nucleic acids. Recent studies have highlighted its role as a lead compound in the development of inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmacological applications, 1-amino-2-(1H-indazol-7-yl)propan-2 ol has found utility in materials science, particularly in the synthesis of advanced materials such as coordination polymers and metal–organic frameworks (MOFs). The amino alcohol group facilitates coordination with metal ions, enabling the construction of porous materials with high surface area and tunable properties. These materials have potential applications in gas storage, catalysis, and sensing technologies.

The latest research on CAS No 2228468 79 7 has focused on understanding its electronic properties and reactivity under various conditions. Computational studies have provided insights into its molecular orbitals and interaction patterns, which are crucial for predicting its behavior in different chemical environments. Experimental studies have corroborated these findings by demonstrating its reactivity towards electrophiles and nucleophiles under controlled conditions.

In conclusion, 1-amino 2 (1H indazol 7 yl) propan 2 ol is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.